Cas no 1806816-66-9 (2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid
• CAS No: 1806816-66-9
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4854858
• Update Time: 2025-10-28

2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid

• Inchi： 1S/C8H8F2N2O3/c1-15-4-2-3(8(13)14)5(6(9)10)12-7(4)11/h2,6H,1H3,(H2,11,12)(H,13,14)
• InChI Key： ULGLKZGUKHSOOP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC(=C(N)N=1)OC)F

Computed Properties

• Exact Mass: 218.05029845 g/mol
• Monoisotopic Mass: 218.05029845 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.4
• Molecular Weight: 218.16

Additional information on 2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid

Comprehensive Overview of 2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid (CAS No. 1806816-66-9)

2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid (CAS No. 1806816-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with a carboxylic acid moiety, makes it particularly valuable for designing drugs and agrochemicals with enhanced efficacy and selectivity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in developing next-generation therapeutics. Researchers are particularly interested in compounds like 2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid because of their potential to improve metabolic stability and bioavailability in drug candidates. The incorporation of fluorine atoms into organic molecules is a trending topic in medicinal chemistry, as it often enhances binding affinity and reduces susceptibility to enzymatic degradation.

From an agrochemical perspective, this compound is explored for its role in creating novel pesticides and herbicides. The difluoromethyl group is known to impart unique properties to molecules, such as increased lipophilicity and resistance to environmental degradation. These attributes align with the growing need for sustainable crop protection solutions, a hot topic in agricultural research. Companies and academic institutions are actively investigating pyridine-based compounds to address challenges like pest resistance and environmental impact.

The synthesis of 2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid typically involves multi-step organic reactions, including halogenation, nucleophilic substitution, and oxidation. Advanced techniques like microwave-assisted synthesis and catalytic fluorination are often employed to improve yield and efficiency. These methods are frequently searched by chemists looking for optimized synthetic protocols, reflecting the compound's relevance in modern laboratory workflows.

Analytical characterization of this compound relies on techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure purity and confirm structural integrity, which are critical for its application in high-value industries. The compound's stability under various conditions is also a subject of ongoing research, as it influences storage and handling protocols.

In the context of green chemistry, 2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid is being evaluated for its environmental footprint. Researchers are exploring solvent-free synthesis routes and biodegradable derivatives to align with global sustainability goals. This aligns with the increasing consumer and regulatory focus on eco-friendly chemical processes, a frequently searched topic in scientific and industrial circles.

Looking ahead, the potential applications of 2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid are expected to expand further. Its role in developing small-molecule inhibitors for therapeutic targets, such as kinases and enzymes, is a promising area of investigation. Additionally, its utility in material science, particularly in designing functionalized polymers, is gaining traction. These interdisciplinary applications highlight the compound's versatility and long-term commercial viability.

For researchers and industry professionals, understanding the properties and applications of 2-Amino-6-(difluoromethyl)-3-methoxypyridine-5-carboxylic acid is essential. Its combination of fluorine chemistry and heterocyclic architecture positions it as a key player in advancing both life sciences and material innovation. As scientific inquiries into this compound continue, it is poised to remain a focal point in cutting-edge chemical research.